ethyl N-(2-ethylbutanoyl)glycinate

• IUPAC Name: ethyl 2-(2-ethylbutanoylamino)acetate
• InChI: InChI=1S/C10H19NO3/c1-4-8(5-2)10(13)11-7-9(12)14-6-3/h8H,4-7H2,1-3H3,(H,11,13)
• InChI Key: MAOWFWDQHHSWHM-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCC(=O)OCC
• Molecular Formula: C10H19NO3
• DSSTOX Substance ID: DTXSID40367467
• Molecular Weight: 201.26 g/mol
• CAS RN: 6109-02-0

Description

Ethyl N-(2-ethylbutanoyl)glycinate, also known as ethyl 2-ethylbutyramidoacetate, is a chemical compound that belongs to the class of N-substituted glycine derivatives. It is widely used in the field of scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of ethyl N-(2-ethylbutanoyl)glycinate N-(2-ethyl N-(2-ethylbutanoyl)glycinatebutanoyl)glycinate is not fully understood. However, it is believed to act as a modulator of the GABAergic system, which is involved in the regulation of neurotransmission in the brain. Specifically, it is thought to enhance the activity of GABA receptors, which can lead to anxiolytic and sedative effects.
Biochemical and Physiological Effects
Ethyl N-(2-ethyl N-(2-ethylbutanoyl)glycinatebutanoyl)glycinate has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been found to have anxiolytic and sedative effects, as well as anticonvulsant and muscle relaxant properties. It has also been shown to have neuroprotective effects in models of Alzheimer's disease and to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl N-(2-ethylbutanoyl)glycinate N-(2-ethyl N-(2-ethylbutanoyl)glycinatebutanoyl)glycinate in lab experiments is its versatility. It can be used as a building block in the synthesis of various compounds, as well as a potential drug candidate for the treatment of various diseases. However, one limitation is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on ethyl N-(2-ethylbutanoyl)glycinate N-(2-ethyl N-(2-ethylbutanoyl)glycinatebutanoyl)glycinate. One area of interest is its potential as a drug candidate for the treatment of Alzheimer's disease. Another area of interest is its potential as a modulator of the GABAergic system, which could lead to the development of new anxiolytic and sedative drugs. Additionally, further research could be done to optimize the synthesis method and improve the yield of the product.

Synthesis Methods

The synthesis of ethyl N-(2-ethylbutanoyl)glycinate N-(2-ethyl N-(2-ethylbutanoyl)glycinatebutanoyl)glycinate involves the reaction of ethyl N-(2-ethylbutanoyl)glycinate glycinate hydrochloride with 2-ethyl N-(2-ethylbutanoyl)glycinatebutyryl chloride in the presence of triethyl N-(2-ethylbutanoyl)glycinateamine. The reaction proceeds under reflux conditions for several hours, and the product is obtained by filtration and recrystallization. The yield of the product is typically around 60-70%.

Scientific Research Applications

Ethyl N-(2-ethyl N-(2-ethylbutanoyl)glycinatebutanoyl)glycinate has a variety of potential applications in scientific research. It has been used as a building block in the synthesis of various compounds, including chiral ligands, peptides, and amino acid derivatives. It has also been investigated as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease.